Cas no 2413869-76-6 (2-(4-bromophenoxy)-2-(oxan-4-yl)acetic acid)

• Product Name: 2-(4-bromophenoxy)-2-(oxan-4-yl)acetic acid
• CAS No: 2413869-76-6
• MF: C₁₃H₁₅BrO₄
• MW: 315.159803628922
• MDL: MFCD32662756
• CID: 5184834
• PubChem ID: 165768609
• Update Time: 2025-11-01

2-(4-bromophenoxy)-2-(oxan-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-acetic acid, α-(4-bromophenoxy)tetrahydro-
• EN300-207555
• 2-(4-bromophenoxy)-2-(oxan-4-yl)acetic acid
• 2413869-76-6

• MDL： MFCD32662756
• Inchi： 1S/C13H15BrO4/c14-10-1-3-11(4-2-10)18-12(13(15)16)9-5-7-17-8-6-9/h1-4,9,12H,5-8H2,(H,15,16)
• InChI Key： RRMDHGDEGUQIEP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OC(C(=O)O)C1CCOCC1

Computed Properties

• Exact Mass: 314.01537g/mol
• Monoisotopic Mass: 314.01537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.484±0.06 g/cm3(Predicted)
• Boiling Point: 440.2±20.0 °C(Predicted)
• pka: 2.90±0.10(Predicted)

Additional information on 2-(4-bromophenoxy)-2-(oxan-4-yl)acetic acid

2-(4-Bromophenoxy)-2-(Oxan-4-yl)Acetic Acid: A Comprehensive Overview

2-(4-Bromophenoxy)-2-(Oxan-4-yl)Acetic Acid is a compound with the CAS number No. 2413869-76-6, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a bromophenoxy group with an oxane ring, making it a versatile molecule with potential applications in drug discovery and chemical synthesis.

The molecular structure of 2-(4-Bromophenoxy)-2-(Oxan-4-yl)Acetic Acid is characterized by a central acetic acid moiety substituted at the second carbon with both a phenoxy group and an oxane ring. The phenoxy group, specifically the 4-bromo derivative, introduces electronic and steric effects that can influence the compound's reactivity and biological activity. The oxane ring, a six-membered cyclic ether, adds rigidity to the molecule and potentially enhances its pharmacokinetic properties.

Recent studies have explored the synthesis of this compound, focusing on optimizing reaction conditions to achieve higher yields and purities. Researchers have employed various methodologies, including nucleophilic aromatic substitution and coupling reactions, to construct the phenoxy and oxane moieties. These advancements have not only improved the synthetic efficiency but also opened avenues for further structural modifications to tailor the compound's properties.

In terms of biological activity, 2-(4-Bromophenoxy)-2-(Oxan-4-yl)Acetic Acid has shown promise in preliminary pharmacological studies. Investigations into its antimicrobial activity have revealed moderate inhibitory effects against several bacterial strains, suggesting potential applications in antibiotic development. Additionally, studies on its cytotoxicity indicate selective toxicity towards cancer cell lines, making it a candidate for further exploration in oncology research.

The compound's pharmacokinetic profile has also been a focal point of recent research. Studies conducted in animal models demonstrate that 2-(4-Bromophenoxy)-2-(Oxan-4-yl)Acetic Acid exhibits favorable absorption and distribution characteristics, which are critical for its potential use as an orally administered drug. However, further research is required to fully understand its metabolism and excretion pathways.

From a synthetic chemistry perspective, the molecule serves as a valuable building block for constructing more complex structures. Its functional groups provide multiple sites for further modification, enabling the creation of derivatives with enhanced biological activity or improved pharmacokinetic properties. For instance, researchers have explored the substitution of the bromine atom with other halogens or functional groups to study their impact on the compound's activity.

In conclusion, 2-(4-Bromophenoxy)-2-(Oxan-4-yl)Acetic Acid is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a promising candidate for future drug development efforts.